2-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]sulfanyl}-N-(2-phenylethyl)acetamide

• IUPAC Name: 2-[[4-(3-nitrophenyl)-1,3-thiazol-2-yl]sulfanyl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C19H17N3O3S2/c23-18(20-10-9-14-5-2-1-3-6-14)13-27-19-21-17(12-26-19)15-7-4-8-16(11-15)22(24)25/h1-8,11-12H,9-10,13H2,(H,20,23)
• InChI Key: MENDLRBAFZIMIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CSC2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C19H17N3O3S2
• Molecular Weight: 399.5 g/mol

Description

2-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]sulfanyl}-N-(2-phenylethyl)acetamide, also known as Compound A, is a thiazole derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. The compound has shown promising results in various preclinical studies, making it a subject of interest for further research.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to exhibit diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

The thiazole ring’s aromaticity, characterized by the delocalization of a lone pair of π-electrons of the sulfur atom, plays a significant role in these interactions .

Biochemical Pathways

Thiazole derivatives are known to influence a variety of biological pathways due to their diverse biological activities .

Result of Action

Thiazole derivatives have been associated with a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Advantages and Limitations for Lab Experiments

One of the advantages of 2-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]sulfanyl}-N-(2-phenylethyl)acetamide A is its potent anti-tumor activity against various cancer cell lines. Moreover, the compound has also been found to exhibit anti-inflammatory and anti-oxidant properties, which make it a potential candidate for the treatment of inflammatory diseases. However, one of the limitations of this compound A is its poor solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on 2-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]sulfanyl}-N-(2-phenylethyl)acetamide A. One of the potential areas of research is the development of novel formulations that can improve the compound's solubility and bioavailability. Moreover, further studies are needed to elucidate the exact mechanism of action of this compound A and its potential therapeutic applications in other diseases. Additionally, the compound's pharmacokinetics and toxicity profile need to be thoroughly evaluated to assess its safety and efficacy in humans.

Synthesis Methods

The synthesis of 2-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]sulfanyl}-N-(2-phenylethyl)acetamide A involves the reaction of 4-(3-nitrophenyl)-1,3-thiazol-2-amine with 2-phenylethyl bromide and acetic anhydride in the presence of potassium carbonate. The resulting compound is then treated with thioacetic acid to obtain the final product, this compound A.

Scientific Research Applications

2-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]sulfanyl}-N-(2-phenylethyl)acetamide A has been extensively studied for its potential therapeutic applications, particularly in the field of oncology. Studies have shown that the compound exhibits potent anti-tumor activity against various cancer cell lines, including lung, breast, and colon cancer. Moreover, this compound A has also been found to have anti-inflammatory and anti-oxidant properties, which make it a potential candidate for the treatment of inflammatory diseases.